N-(2-ethoxyphenyl)-N'-(4-methylcyclohexyl)ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-(4-methylcyclohexyl)oxamide
• InChI: InChI=1S/C17H24N2O3/c1-3-22-15-7-5-4-6-14(15)19-17(21)16(20)18-13-10-8-12(2)9-11-13/h4-7,12-13H,3,8-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: PNOMLJVUGSVFQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NC2CCC(CC2)C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-(4-methylcyclohexyl)ethanediamide, commonly known as EMD-386088, is a chemical compound that has gained significant interest in the scientific community due to its potential as a therapeutic agent. EMD-386088 is a selective agonist of the nociceptin/orphanin FQ peptide (NOP) receptor, which is a G protein-coupled receptor that plays a crucial role in pain modulation, stress response, and addiction.

Mechanism of Action

EMD-386088 exerts its pharmacological effects by binding to and activating the N-(2-ethoxyphenyl)-N'-(4-methylcyclohexyl)ethanediamide receptor, which is primarily expressed in the central nervous system. Activation of the N-(2-ethoxyphenyl)-N'-(4-methylcyclohexyl)ethanediamide receptor leads to the modulation of several signaling pathways, including the inhibition of adenylate cyclase and the activation of potassium channels. These effects ultimately lead to the modulation of pain perception, stress response, and addiction-related behaviors.
Biochemical and Physiological Effects
EMD-386088 has been shown to induce analgesia in animal models of acute and chronic pain, with a potency similar to that of morphine. Additionally, EMD-386088 has been shown to reduce anxiety-like behavior and stress-induced hyperalgesia, suggesting that it may have potential as an anxiolytic agent. EMD-386088 has also been shown to reduce drug-seeking behavior in animal models of addiction, indicating that it may have potential as an anti-addictive agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMD-386088 in laboratory experiments is its high selectivity for the N-(2-ethoxyphenyl)-N'-(4-methylcyclohexyl)ethanediamide receptor, which allows for more precise pharmacological manipulation of this receptor. Additionally, EMD-386088 has been shown to have a low potential for abuse and addiction, making it a safer alternative to other analgesic and anxiolytic agents. However, one of the limitations of using EMD-386088 is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

Several future directions for research on EMD-386088 have been proposed, including the investigation of its potential therapeutic applications in human subjects. Additionally, further studies are needed to elucidate the precise mechanisms by which EMD-386088 exerts its pharmacological effects, as well as to identify any potential side effects or limitations associated with its use. Finally, the development of more efficient synthesis methods for EMD-386088 may help to facilitate its use in future research and clinical applications.

Scientific Research Applications

EMD-386088 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and addiction. Preclinical studies have shown that EMD-386088 can effectively reduce pain sensitivity in animal models of acute and chronic pain. Additionally, EMD-386088 has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as an anti-addictive agent.